1-[3-(Quinoxalin-2-yloxy)pyrrolidin-1-yl]butan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[3-(Quinoxalin-2-yloxy)pyrrolidin-1-yl]butan-1-one, also known as QNB, is a chemical compound that has been widely used in scientific research. It belongs to the class of quinuclidinyl benzilate derivatives and has been studied for its potential as a pharmaceutical agent. In
Scientific Research Applications
- Quinoxalin-2(1H)-one can undergo selective alkylation with a broad class of hydrocarbons. Using di-tert-butyl peroxide (DTBP) as an alkoxyl radical mediator, this dehydrogenative coupling approach enables the functionalization of different C(sp3)–H bonds with varying bond strengths. The protocol is compatible with cycloalkanes, cyclic ethers, and alkyl arenes as coupling partners .
- A one-step electrochemical cross-dehydrogenative coupling process allows the synthesis of 3-(indol-2-yl)quinoxalin-2(1H)-ones from quinoxalin-2(1H)-ones and indoles. This protocol is operationally convenient, simple, and applicable to a wide range of substrates .
- The compound (E)-Pyrrolo[1,2-a]quinoxalin-4-yl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, derived from quinoxalin-2(1H)-one, has been synthesized and characterized. It exhibits anti-leukemic activity, making it a potential candidate for further investigation .
- The C(sp2)–H/C(sp3)–H cross-coupling methodology involving quinoxalin-2(1H)-one has practical applications in accessing bioactive pharmaceuticals. Researchers have utilized this approach to functionalize relatively strong C–H bonds, including those in adamantane .
Alkylation Reactions
Electrochemical Synthesis of 3-(Indol-2-yl)quinoxalin-2(1H)-ones
Anti-Leukemic Activity
Bioactive Pharmaceuticals
properties
IUPAC Name |
1-(3-quinoxalin-2-yloxypyrrolidin-1-yl)butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-2-5-16(20)19-9-8-12(11-19)21-15-10-17-13-6-3-4-7-14(13)18-15/h3-4,6-7,10,12H,2,5,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUJDEBGTUXEJGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCC(C1)OC2=NC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Quinoxalin-2-yloxy)pyrrolidin-1-yl]butan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.